Cas no 2248216-98-8 ((2R)-2-(Oxolan-3-yl)propanoic acid)

• Product Name: (2R)-2-(Oxolan-3-yl)propanoic acid
• CAS No: 2248216-98-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6390667
• PubChem ID: 137940770
• Update Time: 2025-10-31

(2R)-2-(Oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505267
• 2248216-98-8
• (2R)-2-(Oxolan-3-yl)propanoic acid

• Inchi： 1S/C7H12O3/c1-5(7(8)9)6-2-3-10-4-6/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6?/m1/s1
• InChI Key： MILXYGVGBFRIEW-LWOQYNTDSA-N
• SMILES： O1CCC(C1)[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Additional information on (2R)-2-(Oxolan-3-yl)propanoic acid

Introduction to (2R)-2-(Oxolan-3-yl)propanoic Acid (CAS No. 2248216-98-8)

(2R)-2-(Oxolan-3-yl)propanoic acid, identified by its CAS number 2248216-98-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its enantiomeric purity and structural complexity, has garnered attention due to its potential applications in drug development and molecular recognition studies. The (R)-configuration at the second carbon atom, as indicated by the stereochemical descriptor, plays a crucial role in determining its biological activity and interactions with biological targets.

The< strong>structure of (2R)-2-(Oxolan-3-yl)propanoic acid consists of a propanoic acid moiety linked to an oxolane ring. The oxolane ring, a five-membered heterocycle containing one oxygen atom, introduces unique conformational constraints and reactivity patterns that make this compound a valuable scaffold for medicinal chemistry. The presence of the chiral center at the second carbon further enhances its utility in creating enantiomerically pure compounds, which are often essential for achieving desired pharmacological effects while minimizing side reactions.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The< strong>CAS no. 2248216-98-8 associated with this compound underscores its importance as a building block in synthetic chemistry. Researchers have leveraged its structural features to develop novel catalysts and methodologies for constructing complex organic molecules with high enantiomeric purity. This has opened up new avenues for the synthesis of biologically active compounds, including potential therapeutic agents.

The< strong>biological significance of (2R)-2-(Oxolan-3-yl)propanoic acid lies in its ability to interact with biological targets in a stereospecific manner. Enantiomers, despite having identical chemical properties, can exhibit vastly different biological activities due to their distinct spatial arrangements. This compound has been explored in various preclinical studies as a potential intermediate in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. Its chiral nature allows for precise tuning of pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further development.

Advances in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2R)-2-(Oxolan-3-yl)propanoic acid and biological targets. These studies have revealed that the oxolane ring and the chiral propanoic acid moiety contribute significantly to binding affinity and selectivity. By optimizing these structural features, researchers aim to develop highly potent and selective inhibitors for therapeutic applications. The compound's versatility as a scaffold has also led to investigations into its use as a tool compound for studying enzyme mechanisms and developing novel drug delivery systems.

The< strong>synthetic pathways to (2R)-2-(Oxolan-3-yl)propanoic acid are diverse and reflect the ingenuity of modern organic synthesis. Methods such as asymmetric hydrogenation, Sharpless epoxidation, and enzymatic resolution have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in green chemistry principles, which emphasize sustainable and efficient synthetic routes. The availability of this compound through specialized chemical suppliers has further accelerated research endeavors in academic and industrial settings.

In conclusion, (2R)-2-(Oxolan-3-yl)propanoic acid (CAS no. 2248216-98-8) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, chiral configuration, and potential biological applications make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.